molecular formula C8H8BrF2N B13206646 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine

Cat. No.: B13206646
M. Wt: 236.06 g/mol
InChI Key: QKKVLMYNXVNQFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine is a halogenated aromatic amine featuring a bromine atom at the 3-position and a fluorine atom at the 2-position of the phenyl ring, with an additional fluorine atom on the ethanamine side chain.

Properties

Molecular Formula

C8H8BrF2N

Molecular Weight

236.06 g/mol

IUPAC Name

1-(3-bromo-2-fluorophenyl)-2-fluoroethanamine

InChI

InChI=1S/C8H8BrF2N/c9-6-3-1-2-5(8(6)11)7(12)4-10/h1-3,7H,4,12H2

InChI Key

QKKVLMYNXVNQFB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Br)F)C(CF)N

Origin of Product

United States

Preparation Methods

The synthesis of 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine typically involves multiple steps. One common method starts with the bromination of 1-(3-fluorophenyl)ethanone to form 2-bromo-1-(3-fluorophenyl)ethanone . This intermediate is then subjected to further reactions to introduce the amine group, resulting in the final product. Industrial production methods may involve optimized reaction conditions and catalysts to improve yield and purity.

Chemical Reactions Analysis

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine undergoes various types of chemical reactions, including:

Common reagents used in these reactions include palladium catalysts for coupling reactions and various oxidizing or reducing agents for redox reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets. The presence of bromine and fluorine atoms can influence the compound’s reactivity and binding affinity to various biological molecules. These interactions can modulate biological pathways and result in specific effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Halogenation Patterns and Substituent Positioning

1-(3-Bromo-5-fluorophenyl)-2-methylpropan-2-amine
  • Molecular Formula : C₁₀H₁₃BrFN
  • Molar Mass : 246.12 g/mol
  • Key Features :
    • Bromine at 3-position and fluorine at 5-position on the phenyl ring.
    • A branched 2-methylpropan-2-amine side chain.
1-(3-Bromo-4-methoxyphenyl)-2-(3-fluorophenyl)ethan-1-amine
  • Molecular Formula: C₁₅H₁₅BrFNO
  • Molar Mass : 324.19 g/mol
  • Key Features :
    • Methoxy group at the 4-position and bromine at 3-position on the phenyl ring.
    • A second fluorophenyl group attached to the ethanamine chain.
  • Implications :
    • The methoxy group enhances solubility in polar solvents, while the fluorophenyl substituent may introduce π-π stacking interactions in biological systems .
1-(4-Bromophenyl)-2-fluoroethan-1-amine
  • Key Features :
    • Bromine at 4-position (para) and fluorine on the ethanamine chain.
  • Reactivity :
    • Forms covalent adducts with transaminases (e.g., ArRmut11), demonstrating its role as a substrate or inhibitor in enzyme-mediated dehalogenation reactions .

Derivatives with Modified Amine Side Chains

1-(3-Bromophenyl)ethylamine
  • Molecular Formula : C₁₂H₁₆BrN
  • Key Features :
    • Allyl amine side chain (2-methylprop-2-en-1-yl) instead of fluoroethanamine.
  • Applications :
    • The unsaturated bond in the side chain may facilitate polymerization or conjugation in materials science applications .
1-(4-Bromophenyl)-3-(4-fluorophenyl)-2,2,2-trifluoro-N,N,N-trimethylpropan-1-amine
  • Key Features :
    • Trifluoromethyl and trimethylamine groups on the propane backbone.

Key Findings and Implications

Halogen Positioning :

  • Bromine at the 3-position (meta) on the phenyl ring is common in analogs with enzyme-binding activity, while para-substituted bromine (e.g., 4-Br) may alter steric interactions .
  • Fluorine at the 2-position (ortho) on the phenyl ring may enhance electronic effects, influencing aromatic ring reactivity .

Side Chain Modifications :

  • Linear ethanamine chains (as in the target compound) favor enzyme interactions, whereas branched or unsaturated chains (e.g., allyl amines) shift utility toward materials science .
  • Trifluoromethyl groups significantly increase hydrophobicity, critical for CNS drug design .

Biological Activity :

  • The target compound’s dual fluorine atoms may confer resistance to oxidative metabolism compared to analogs with single halogens .

Biological Activity

1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine is a fluorinated organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The presence of halogens, specifically bromine and fluorine, in its structure enhances its reactivity and ability to interact with biological targets. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine is C8_{8}H8_{8}BrF2_{2}N, with a molecular weight of approximately 236.06 g/mol. The unique arrangement of bromine and fluorine atoms contributes to its chemical reactivity and biological interactions.

Research indicates that 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine may act as a ligand for specific receptors or enzymes, modulating various biological pathways. Its interactions can lead to:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects in diseases such as cancer.
  • Receptor Binding : It may bind to cellular receptors, influencing signal transduction pathways critical for cell proliferation and survival.

In Vitro Studies

In vitro studies have demonstrated the compound's ability to affect cell viability and proliferation. For instance, treatment with varying concentrations of the compound on cancer cell lines showed dose-dependent effects on cell growth inhibition.

Concentration (µM)Cell Viability (%)
0100
1085
3060
10030

These results suggest that higher concentrations of 1-(3-Bromo-2-fluorophenyl)-2-fluoroethan-1-amine significantly reduce cell viability, indicating its potential as an anticancer agent.

In Vivo Studies

Animal studies have provided insights into the pharmacokinetics and therapeutic efficacy of the compound. For example, a study involving xenograft models demonstrated that administration of the compound led to a reduction in tumor size compared to control groups.

Case Study: Tumor Reduction in Xenograft Models
A study reported that mice treated with 30 mg/kg of the compound showed a significant decrease in tumor volume over a period of two weeks compared to untreated controls (p < 0.05). The treatment also resulted in decreased expression levels of HIF-2α and VEGF, proteins associated with tumor growth and angiogenesis.

Safety Profile

While the biological activity is promising, safety assessments are crucial. Initial toxicity studies indicate that the compound is well-tolerated at lower doses but exhibits cytotoxicity at higher concentrations.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.